1-(3-Chloro-5-(trifluoromethyl)-2-pyridinyl)-3-((4-fluorobenzyl)oxy)-2-methyl-4(1H)-pyridinone
Overview
Description
1-(3-Chloro-5-(trifluoromethyl)-2-pyridinyl)-3-((4-fluorobenzyl)oxy)-2-methyl-4(1H)-pyridinone is a useful research compound. Its molecular formula is C19H13ClF4N2O2 and its molecular weight is 412.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Characterization
1. Complex Synthesis and Structure Analysis New lipophilic 3-hydroxy-4-pyridinonate iron(III) complexes were synthesized, incorporating various N-aryl and N-benzyl substituents on the pyridinone ring. The structural characterization of these complexes, which are challenging to crystallize due to their lipophilic nature, was achieved through EXAFS spectroscopy. This study demonstrated the ability to tailor ligands according to specific needs without altering their chelation properties, highlighting the compound's potential in creating customized chelating agents for iron(III) Schlindwein et al., 2006.
2. Crystal Structure Elucidation The crystal structures of tri(o-fluorobenzyl)tin esters of heteroaromatic carboxylic acids were determined, revealing a trigonal bipyramidal structure and forming a one-dimensional linear polymer in the crystal. This study contributes to understanding the molecular geometry of compounds involving o-fluorobenzyl groups, offering insights into their potential applications in materials science and molecular engineering Yin et al., 2004.
Molecular Interactions and Conformations
3. Molecular Conformation and Hydrogen Bonding The study of three closely related 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridines provided insights into their molecular conformations and the role of hydrogen bonding in forming different dimensional structures. This research is crucial for understanding the molecular behavior of these compounds, which could influence their chemical reactivity and interaction with biological targets Sagar et al., 2017.
4. Polyimides with Enhanced Solubility The synthesis of soluble polyimides derived from 2,6-bis(4-amino-2-trifluoromethylphenoxy-4'-benzoyl)pyridine (BAFP) showcased the creation of materials with excellent solubility and good thermal stability. The presence of both pyridine and fluorine in the polyimides suggests their potential use in high-performance materials due to their enhanced physical properties Zhang et al., 2007.
Properties
IUPAC Name |
1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-3-[(4-fluorophenyl)methoxy]-2-methylpyridin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13ClF4N2O2/c1-11-17(28-10-12-2-4-14(21)5-3-12)16(27)6-7-26(11)18-15(20)8-13(9-25-18)19(22,23)24/h2-9H,10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZLONMLATQMYSD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C=CN1C2=C(C=C(C=N2)C(F)(F)F)Cl)OCC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13ClF4N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401118953 | |
Record name | 3′-Chloro-3-[(4-fluorophenyl)methoxy]-2-methyl-5′-(trifluoromethyl)[1(4H),2′-bipyridin]-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401118953 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
412.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
338965-58-5 | |
Record name | 3′-Chloro-3-[(4-fluorophenyl)methoxy]-2-methyl-5′-(trifluoromethyl)[1(4H),2′-bipyridin]-4-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=338965-58-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3′-Chloro-3-[(4-fluorophenyl)methoxy]-2-methyl-5′-(trifluoromethyl)[1(4H),2′-bipyridin]-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401118953 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.